Cas no 219139-34-1 (2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide)

2-Chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide is a specialized organic compound featuring a chloro-substituted acetohydrazide moiety linked to a 2,4,6-trichlorophenyl group. Its unique structure imparts reactivity suitable for applications in agrochemical and pharmaceutical synthesis, particularly as an intermediate in the development of herbicides or bioactive molecules. The presence of multiple chlorine atoms enhances its electrophilic character, facilitating nucleophilic substitution reactions. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic processes. Its well-defined molecular architecture allows for precise functionalization, making it a valuable reagent in heterocyclic chemistry and targeted derivatization. Handling requires standard precautions for halogenated organics.
2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide structure
219139-34-1 structure
Product Name:2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide
CAS No:219139-34-1
MF:C8H6Cl4N2O
MW:287.958037853241
MDL:MFCD00275707
CID:5164546
Update Time:2026-03-04

2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-chloro-, 2-(2,4,6-trichlorophenyl)hydrazide
    • 2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide
    • MDL: MFCD00275707
    • Inchi: 1S/C8H6Cl4N2O/c9-3-7(15)13-14-8-5(11)1-4(10)2-6(8)12/h1-2,14H,3H2,(H,13,15)
    • InChI Key: ASBSNXSEPXJVRW-UHFFFAOYSA-N
    • SMILES: C(NNC1=C(Cl)C=C(Cl)C=C1Cl)(=O)CCl

2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide Pricemore >>

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Additional information on 2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide

Comprehensive Overview of 2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide (CAS No. 219139-34-1)

2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide is a specialized chemical compound with the CAS number 219139-34-1. This compound belongs to the class of hydrazide derivatives, which are widely studied for their diverse applications in organic synthesis, pharmaceutical research, and agrochemical development. Its unique molecular structure, featuring a trichlorophenyl group and a chloroacetohydrazide moiety, makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for hydrazide-based compounds has surged due to their potential in drug discovery and material science. Researchers are particularly interested in how 2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide interacts with biological systems, as it may offer insights into enzyme inhibition or antimicrobial activity. This aligns with the growing trend of exploring sustainable chemistry and green synthesis methods to develop safer and more efficient chemical processes.

The compound's CAS number 219139-34-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in both industrial applications and scientific research. Users often inquire about its physical properties, such as melting point, solubility, and stability, as well as its synthetic routes. These queries highlight the need for detailed technical data to support laboratory experiments and scale-up processes.

Another area of interest is the compound's potential role in crop protection. With the increasing focus on sustainable agriculture, scientists are investigating whether 2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide can contribute to the development of eco-friendly pesticides. This topic resonates with current discussions about food security and environmental impact, making it a timely subject for further exploration.

From a synthetic chemistry perspective, the compound's chlorinated aromatic and hydrazide functional groups offer versatile reactivity. This makes it a valuable intermediate for constructing more complex molecules, particularly in medicinal chemistry projects targeting infectious diseases or metabolic disorders. Its structural motifs are also relevant to the design of functional materials, such as polymers with specific thermal or mechanical properties.

In summary, 2-chloro-N'-(2,4,6-trichlorophenyl)acetohydrazide (CAS No. 219139-34-1) is a compound of significant scientific and industrial interest. Its applications span pharmaceutical research, agrochemical innovation, and advanced material development, aligning with contemporary trends in sustainable science and technology-driven solutions. As research continues, this compound may unlock new possibilities in chemical synthesis and biological applications.

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